Cas no 252337-14-7 (3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)-)

• Product Name: 3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)-
• CAS No: 252337-14-7
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 1421769
• PubChem ID: 58720906
• Update Time: 2025-04-20

3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-(2-fluoro-4-nitrophenyl)-, (3R)-
• (3R)-1-(2-fluoro-4-nitrophenyl)pyrrolidin-3-ol
• DTXSID50729754
• QENGWXHQBHRUCG-MRVPVSSYSA-N
• SCHEMBL854197
• Z1127124491
• (R)-1-(2-Fluoro-4-nitrophenyl)pyrrolidin-3-ol
• 252337-14-7
• AKOS030543729
• 3-Fluoro-4-((3R)-3-hydroxy-1-pyrrolidinyl)nitrobenzene

• Inchi： 1S/C10H11FN2O3/c11-9-5-7(13(15)16)1-2-10(9)12-4-3-8(14)6-12/h1-2,5,8,14H,3-4,6H2/t8-/m1/s1
• InChI Key： QENGWXHQBHRUCG-MRVPVSSYSA-N
• SMILES： FC1C=C(C=CC=1N1CC[C@H](C1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07543
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 66.61